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Compound of Interest

Compound Name: JWH 080

Cat. No.: B158000 Get Quote

For research, forensic, and drug development applications only.

This technical guide provides an in-depth overview of the solubility characteristics of JWH-080,

a synthetic cannabinoid of the naphthoylindole class. The information herein is intended for

researchers, scientists, and drug development professionals.

Core Chemical Properties
JWH-080, with the chemical name (1-butyl-1H-indol-3-yl)(4-methoxynaphthalen-1-

yl)methanone, is a potent agonist for both the central cannabinoid receptor (CB1) and the

peripheral cannabinoid receptor (CB2).[1] Its molecular formula is C24H23NO2, and it has a

molecular weight of 357.45 g/mol .[2] Understanding its solubility is critical for the preparation

of stock solutions, in vitro assay development, and formulation for in vivo studies.

Solubility Data
Precise, experimentally determined solubility data for JWH-080 is not readily available in the

public domain. However, data for the closely related structural analog, JWH-081, which differs

only by the substitution of a pentyl chain for the butyl chain, can provide a strong estimate. The

solubility of JWH-081 is presented in the table below. It is anticipated that JWH-080 will exhibit

similar solubility profiles.
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Solvent
Estimated Solubility of JWH-080 (based
on JWH-081 data)

Dimethylformamide (DMF) ~10 mg/mL[3]

Dimethyl sulfoxide (DMSO) ~10 mg/mL[3]

Ethanol ~10 mg/mL[3]

Note: These values are for the structural analog JWH-081 and should be used as an

approximation for JWH-080.[3] Empirical determination of solubility for JWH-080 is

recommended for precise applications.

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of a poorly water-soluble

compound like JWH-080 in a given solvent. This method is based on standard laboratory

practices for creating saturated solutions and subsequent analysis by a suitable analytical

technique such as High-Performance Liquid Chromatography (HPLC).

Objective: To determine the saturation solubility of JWH-080 in a specific solvent at a controlled

temperature.

Materials:

JWH-080 (crystalline solid)

Solvent of interest (e.g., DMSO, Ethanol, Methanol)

Vortex mixer

Thermostatic shaker/incubator

Centrifuge

Calibrated analytical balance

Volumetric flasks and pipettes
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Syringe filters (0.22 µm)

HPLC system with a suitable detector (e.g., UV-Vis or Mass Spectrometry)

HPLC column (e.g., C18)

Mobile phase for HPLC

Methodology:

Preparation of Supersaturated Solutions:

Add an excess amount of JWH-080 to a known volume of the solvent in a sealed vial. The

exact amount should be more than what is expected to dissolve.

Vortex the mixture vigorously for 2 minutes to facilitate initial dissolution.

Equilibration:

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25°C).

Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure that

a true equilibrium is reached between the dissolved and undissolved compound.

Separation of Saturated Solution:

After equilibration, centrifuge the vials at a high speed (e.g., 10,000 rpm) for 15 minutes to

pellet the excess, undissolved solid.

Carefully aspirate the supernatant (the saturated solution) without disturbing the solid

pellet.

Sample Preparation for Analysis:

Filter the collected supernatant through a 0.22 µm syringe filter to remove any remaining

particulate matter.
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Accurately dilute a known volume of the filtered, saturated solution with the mobile phase

to a concentration within the linear range of the analytical method.

Quantitative Analysis:

Analyze the diluted sample by a validated HPLC method.

Quantify the concentration of JWH-080 in the diluted sample by comparing its peak area

to a standard curve prepared from known concentrations of JWH-080.

Calculation of Solubility:

Calculate the concentration of the original, undiluted saturated solution by multiplying the

measured concentration of the diluted sample by the dilution factor.

The resulting concentration is the solubility of JWH-080 in the tested solvent at the

specified temperature.
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Sample Preparation

Equilibration

Separation

Analysis

Add excess JWH-080
to solvent

Vortex vigorously

Incubate in thermostatic
shaker (24-48h)

Centrifuge to pellet
undissolved solid

Aspirate supernatant

Filter supernatant
(0.22 µm filter)

Dilute filtered
saturated solution

Analyze by HPLC

Quantify against
standard curve

Calculate solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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